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Compound of Interest

Compound Name:
4-O-Methyldopamine

hydrochloride

Cat. No.: B053749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and

use of 4-O-Methyldopamine hydrochloride powder in a laboratory setting. Adherence to

these protocols is crucial for ensuring personnel safety, maintaining compound integrity, and

achieving reproducible experimental outcomes.
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Property Value References

Chemical Name
4-O-Methyldopamine

hydrochloride
[1][2]

Synonyms

3-Hydroxy-4-

methoxyphenethylamine

hydrochloride, 4-

Methoxytyramine

hydrochloride

[2][3]

CAS Number 645-33-0 [1][2][3][4][5]

Molecular Formula C₉H₁₃NO₂ · HCl [3][5]

Molecular Weight 203.67 g/mol [1][2][3]

Appearance Solid, crystalline powder [3][6]

Melting Point 207-211 °C [5]

Safety and Handling
4-O-Methyldopamine hydrochloride is classified as an irritant and requires careful handling

to avoid exposure.[5]

2.1 Personal Protective Equipment (PPE)

Always wear the following PPE when handling 4-O-Methyldopamine hydrochloride powder:

Gloves: Wear appropriate protective gloves to prevent skin contact.[4] Inspect gloves before

use and dispose of contaminated gloves properly.

Eye Protection: Use tightly sealing safety goggles or a face shield.[7] Eyewash stations

should be readily accessible.[4][7]

Lab Coat: A lab coat or other protective clothing is required to prevent skin exposure.[4][8]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate

or if handling large quantities that may generate dust.[7]
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2.2 Engineering Controls

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust.[4][7][9]

Safety Shower: Ensure a safety shower is located near the workstation.[7]

2.3 First Aid Measures

Exposure Route First Aid Protocol References

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek medical

attention if symptoms persist.

[4][7]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation occurs.

[4][7]

Eye Contact

Immediately rinse eyes

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do so. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[4][7][10]

Ingestion

Clean the mouth with water

and drink plenty of water

afterward. Do not induce

vomiting. Seek medical

attention if symptoms occur.

[4][7]

Storage
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Proper storage is essential to maintain the stability and quality of 4-O-Methyldopamine
hydrochloride.

Condition Recommendation References

Temperature

Store in a freezer at -20°C for

long-term stability.[3] Some

suppliers recommend storage

in a refrigerator at 2-8°C.[1]

For short-term storage, a cool,

dry place is sufficient.[9]

Container

Keep the container tightly

closed in a dry and well-

ventilated place.[4][6][7][9]

Incompatible Materials
Store away from strong

oxidizing agents.[4][8]

Light and Moisture

Protect from light and

moisture.[6][11] The compound

may be hygroscopic.[6][12]

Experimental Protocols
4.1 Solubility

Solvent Solubility Reference

PBS (pH 7.2) 10 mg/mL [3]

DMSO 5 mg/mL [3]

DMF 5 mg/mL [3]

Ethanol Slightly soluble [3]

Water Soluble [7]

4.2 Preparation of Stock Solutions
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This protocol describes the preparation of a 10 mg/mL stock solution in PBS (pH 7.2).

Pre-weighing: Allow the container of 4-O-Methyldopamine hydrochloride to equilibrate to

room temperature before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the powder using

an analytical balance.

Dissolution: Add the powder to the appropriate volume of sterile PBS (pH 7.2) in a sterile

conical tube.

Mixing: Vortex or sonicate the solution until the powder is completely dissolved. Gentle

warming may be applied if necessary.

Sterilization: Filter-sterilize the solution through a 0.22 µm syringe filter into a new sterile

tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.[13]

4.3 Workflow for Handling and Preparation
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Workflow for Handling and Preparing 4-O-Methyldopamine Hydrochloride
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Caption: A typical workflow for the safe handling and preparation of 4-O-Methyldopamine
hydrochloride solutions.

Biological Context and Signaling
4-O-Methyldopamine is a metabolite of the neurotransmitter dopamine, formed by the action of

the enzyme Catechol-O-methyltransferase (COMT).[3] While its specific signaling pathways are

not as extensively characterized as dopamine's, its structural similarity suggests potential

interactions with dopaminergic systems.

5.1 Dopamine Metabolism Pathway

Dopamine Metabolism via COMT

Dopamine

COMT
(Catechol-O-methyltransferase)

4-O-Methyldopamine

  4-O-methylation

3-Methoxytyramine

  3-O-methylation

Click to download full resolution via product page

Caption: The metabolic conversion of dopamine to its methylated metabolites by COMT.

5.2 Potential Pharmacological Effects

Studies have shown that 4-O-Methyldopamine can induce tachycardia and increase blood

pressure in rats.[3]

At high concentrations (200 µM), it has been observed to decrease the viability of SH-SY5Y

neuroblastoma cells.[3]
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In mice, administration of 100 mg/kg has been shown to induce tremors and rigidity.[3]

These application notes are intended as a guide. Researchers should always consult the most

recent Safety Data Sheet (SDS) for the specific product they are using and adhere to all

institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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